Cas no 93397-90-1 (5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy-)

• Product Name: 5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy-
• CAS No: 93397-90-1
• MF: C₂₀H₁₈N₂O₃
• MW: 334.368525028229
• MDL: MFCD32220293
• CID: 752717
• PubChem ID: 136241351
• Update Time: 2025-06-09

5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy-
• 9-(diethylamino)-12H-benzo[a]phenoxazine-3,5-dione
• AC8986
• SY127977
• MFCD32220293
• 93397-90-1
• YJCSMRAXCRGQSQ-UHFFFAOYSA-N
• 9-(Diethylamino)-3-hydroxy-5H-benzo[a]phenoxazin-5-one
• CS-0458724
• 9-(diethylamino)-3-hydroxybenzo[a]phenoxazin-5-one
• SCHEMBL4664437
• 9-diethylamino-3-hydroxy-benzo[a]phenoxazin-5-one
• DTXSID30541996
• 9-(Diethylamino)-5H-benzo[a]phenoxazine-3,5(12H)-dione

• MDL： MFCD32220293
• Inchi： 1S/C20H18N2O3/c1-3-22(4-2)12-5-8-16-18(9-12)25-19-11-17(24)15-10-13(23)6-7-14(15)20(19)21-16/h5-11,23H,3-4H2,1-2H3
• InChI Key： YJCSMRAXCRGQSQ-UHFFFAOYSA-N
• SMILES： O1C2=CC(C3C=C(C=CC=3C2=NC2C=CC(=CC1=2)N(CC)CC)O)=O

Computed Properties

• Exact Mass: 334.13174244g/mol
• Monoisotopic Mass: 334.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.1Ų

Additional information on 5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy-

Introduction to 5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy- (CAS No. 93397-90-1) and Its Emerging Applications in Chemical Biology

5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy-, identified by the Chemical Abstracts Service Number (CAS No.) 93397-90-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential biological activities. This heterocyclic molecule belongs to the phenoxazine class, which is well-documented for its broad spectrum of biological interactions, particularly in the realms of antimicrobial, antiviral, and anticancer applications. The presence of functional groups such as a hydroxyl moiety at the 3-position and a diethylamino substituent at the 9-position contributes to its distinctive chemical properties, enabling diverse interactions with biological targets.

The pharmacological relevance of 5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy- has been extensively explored in recent years, with a particular focus on its role as a scaffold for drug discovery. The compound’s ability to modulate enzyme activity and interfere with cellular signaling pathways has made it a promising candidate for therapeutic intervention. Notably, studies have highlighted its potential in inhibiting key enzymes involved in cancer progression, such as kinases and proteases, by binding to their active sites and disrupting their normal function. This mechanism of action aligns with the growing demand for targeted therapies that minimize off-target effects and enhance patient outcomes.

In addition to its anticancer properties, 5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy- has demonstrated efficacy against various microbial pathogens. Research indicates that the compound can disrupt bacterial cell membranes and inhibit viral replication by interfering with essential metabolic pathways. These findings are particularly relevant in the context of rising antibiotic resistance and the emergence of novel viral strains, where novel therapeutic agents are urgently needed. The compound’s broad-spectrum activity makes it a valuable asset in the fight against infectious diseases, offering a complementary approach to existing treatments.

The synthesis of 5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy- represents a significant achievement in organic chemistry due to its intricate molecular architecture. The multi-step synthetic route involves key transformations such as cyclization, functional group interconversion, and protection-deprotection strategies to achieve high yields and purity. Advanced spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in characterizing the compound’s structure and confirming its identity. These methodologies ensure that researchers can reliably study its biological behavior without ambiguity.

Recent advancements in computational chemistry have further enhanced our understanding of 5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy-‘s interactions with biological targets. Molecular docking simulations have revealed that the compound binds tightly to specific protein domains, suggesting strong binding affinities. These simulations not only predict potential drug-like properties but also guide experimental design by identifying optimal conditions for further optimization. By integrating computational modeling with experimental validation, researchers can accelerate the development of novel derivatives with improved pharmacological profiles.

The therapeutic potential of 5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy- has also been explored in neurodegenerative diseases. Preliminary studies suggest that the compound may protect against neuronal damage by scavenging reactive oxygen species (ROS) and modulating inflammatory responses. Given the growing prevalence of neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease, this finding holds significant promise for developing neuroprotective strategies. Further research is warranted to elucidate the precise mechanisms underlying these effects and to evaluate their translational potential.

From a regulatory perspective, 5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy- must be handled under appropriate conditions to ensure safety and compliance with Good Manufacturing Practices (GMP). While not classified as a hazardous material under current regulations, proper storage and handling procedures are essential to maintain its stability and prevent degradation. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated standardized protocols for its production and distribution, ensuring consistency across different research settings.

The future of 5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-3-hydroxy- research lies in expanding its applications through interdisciplinary collaborations. By combining insights from synthetic chemistry, medicinal chemistry, and bioinformatics, scientists can uncover new therapeutic uses for this versatile molecule. Furthermore, leveraging cutting-edge technologies such as CRISPR-Cas9 gene editing could enable more targeted investigations into its mode of action at the molecular level. Such innovations will pave the way for groundbreaking discoveries that could revolutionize modern medicine.